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Compound of Interest

Compound Name: Acoforestinine

Cat. No.: B10818227

It appears that "Acoforestinine” may be a misspelling of "Aconitine,” a potent neurotoxin and
cardiotoxin found in plants of the Aconitum genus, commonly known as wolfsbane or
monkshood. This guide provides a comparative overview of the experimental data available for
Aconitine, focusing on its reproducibility, associated signaling pathways, and experimental
protocols. This information is intended for researchers, scientists, and drug development
professionals.

Comparative Toxicity Data of Aconitine

Aconitine is a highly toxic compound, and its lethal dose has been determined in various
animal models. The reproducibility of these toxicity studies is crucial for assessing its potential
as a therapeutic agent or as a toxicological hazard. The following table summarizes the
reported LD50 (median lethal dose) values for Aconitine.
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. Route of
Species o . LD50 Value Reference
Administration

Mice Oral 1 mg/kg [1]
Mice Intravenous 0.100 mg/kg [1]
Mice Intraperitoneal 0.270 mg/kg [1]
Mice Subcutaneous 0.270 mg/kg [1]
Rats Intravenous 0.064 mg/kg [1]

Oral (Lowest
Humans Published Lethal 28 pg/kg

Dose)

Signaling Pathways Modulated by Aconitine

Aconitine exerts its effects by modulating several key signaling pathways, primarily through its
interaction with voltage-gated sodium ion channels. This interaction leads to a persistent
activation of these channels, causing continuous cell depolarization. The downstream effects
involve multiple signaling cascades, including the NF-kB and p38 MAPK pathways, which are
implicated in apoptosis and cellular stress responses.

Aconitine-Induced NF-kB Signaling Pathway in
Pancreatic Cancer

In human pancreatic cancer cells, aconitine has been shown to induce apoptosis by inhibiting
the NF-kB signaling pathway. This leads to an upregulation of pro-apoptotic proteins and a
downregulation of anti-apoptotic proteins.
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Caption: Aconitine-induced apoptosis via NF-kB pathway inhibition.

Aconitine-Induced p38 MAPK Signaling and
Cardiomyocyte Apoptosis

Aconitine can induce apoptosis in cardiomyocytes by activating the p38 MAPK signaling
pathway, which in turn promotes the expression and plasma membrane translocation of
TRPV2, a calcium channel. This leads to intracellular calcium overload and subsequent cell
death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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